Cas no 63632-63-3 (1,2-Propanediamine, 2-methyl-N1-pentyl-)
63632-63-3 structure
Product Name:1,2-Propanediamine, 2-methyl-N1-pentyl-
CAS No:63632-63-3
MF:C9H22N2
MW:158.284382343292
CID:831631
Update Time:2026-04-29
1,2-Propanediamine, 2-methyl-N1-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediamine, 2-methyl-N1-pentyl-
- (2-AMINO-2-METHYLPROPYL)(PENTYL)AMINE
- 2-Methyl-N<sup>1</sup>-pentyl-1,2-propanediamine
- 1,2-propanediamine, 2-methyl-N< sup> 1<
- 2-Methyl-N< sup> 1<
- LogP
- sup> -pentyl-
- sup> -pentylpropan-1,2-diamin
- sup> -pentylpropane-1,2-diamine
-
- Inchi: InChI=1S/C9H22N2/c1-4-5-6-7-11-8-9(2,3)10/h11H,4-8,10H2,1-3H3
- InChI Key: MXGARXKBWGDSSL-UHFFFAOYSA-N
- SMILES: CCCCCNCC(C)(C)N
Computed Properties
- Exact Mass: 158.17846
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
Experimental Properties
- PSA: 38.05
1,2-Propanediamine, 2-methyl-N1-pentyl- Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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